Calcipotriol Intermediate 9
Calcipotriol Intermediate 9
Calcipotriol Intermediate 9 is an intermediate of calcipotriol synthesis. Calcipotriol is a vitamin D3 analogue used for psoriasis treatment.
Brand Name:
Vulcanchem
CAS No.:
112849-17-9
VCID:
VC0196313
InChI:
InChI=1S/C39H66O3Si2/c1-27(16-23-35(40)30-18-19-30)33-21-22-34-29(15-14-24-39(33,34)9)17-20-31-25-32(41-43(10,11)37(3,4)5)26-36(28(31)2)42-44(12,13)38(6,7)8/h16-17,20,23,27,30,32-34,36H,2,14-15,18-19,21-22,24-26H2,1,3-13H3/b23-16+,29-17+,31-20+/t27-,32-,33-,34+,36+,39-/m1/s1
SMILES:
CC(C=CC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Molecular Formula:
C39H66O3Si2
Molecular Weight:
639.124
Calcipotriol Intermediate 9
CAS No.: 112849-17-9
Impurities
VCID: VC0196313
Molecular Formula: C39H66O3Si2
Molecular Weight: 639.124
| CAS No. | 112849-17-9 |
|---|---|
| Product Name | Calcipotriol Intermediate 9 |
| Molecular Formula | C39H66O3Si2 |
| Molecular Weight | 639.124 |
| IUPAC Name | (E,4R)-4-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-one |
| Standard InChI | InChI=1S/C39H66O3Si2/c1-27(16-23-35(40)30-18-19-30)33-21-22-34-29(15-14-24-39(33,34)9)17-20-31-25-32(41-43(10,11)37(3,4)5)26-36(28(31)2)42-44(12,13)38(6,7)8/h16-17,20,23,27,30,32-34,36H,2,14-15,18-19,21-22,24-26H2,1,3-13H3/b23-16+,29-17+,31-20+/t27-,32-,33-,34+,36+,39-/m1/s1 |
| Standard InChIKey | OOEFJWPTKXCMDU-UTDOSVMLSA-N |
| SMILES | CC(C=CC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C |
| Description | Calcipotriol Intermediate 9 is an intermediate of calcipotriol synthesis. Calcipotriol is a vitamin D3 analogue used for psoriasis treatment. |
| Synonyms | (2E,4R)-4-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-Bis[[(tert-butyl)dimethylsilyl]oxy]-2-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1H-inden-1-yl]-1-cyclopropyl-2-penten-1-one; (5E)-1,3-Bis-O-(tert-Butyldimethylsilyl)-24-oxo-calcipotriene |
| PubChem Compound | 13917659 |
| Last Modified | Dec 05 2021 |
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